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An In-depth Technical Guide on the Physicochemical Properties of 4-
Chlorobenzalacetophenone

Introduction

4-Chlorobenzalacetophenone, also known as 4-chlorochalcone, is an a,3-unsaturated ketone
belonging to the chalcone family of compounds.[1][2][3] Chalcones consist of two aromatic
rings joined by a three-carbon a,-unsaturated carbonyl system, which forms the core scaffold
for a wide variety of biologically active molecules.[4][5] They serve as important precursors in
the biosynthesis of flavonoids and isoflavonoids in plants.[5] The presence of the chloro-
substituent on one of the phenyl rings significantly influences the molecule's electronic
properties and, consequently, its chemical reactivity and biological activity. This technical guide
provides a comprehensive overview of the physicochemical properties, synthesis,
characterization, and known biological relevance of 4-Chlorobenzalacetophenone, intended
for researchers in organic chemistry, materials science, and drug development.

Physicochemical Properties

4-Chlorobenzalacetophenone is typically a pale yellow or off-white crystalline solid at room
temperature.[6] Its key physicochemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property

Value

Reference

Systematic IUPAC Name

(2E)-1-phenyl-3-(4-

chlorophenyl)prop-2-en-1-one

Inferred from chalcone

nomenclature

Common Names

4-Chlorochalcone, 4-

Chlorobenzalacetophenone

[3]

CAS Number 956-04-7 [3]
Molecular Formula C15H11CIO [1]
Molecular Weight 242.70 g/mol [1]
Appearance White to off-white crystalline 6]
solid

Melting Point 113-117 °C [3]
Boiling Point Data not available

Crystal System Monoclinic [3]
Space Group P2i/c [3]

Table 2: Solubility Data
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Solvent Solubility Reference | Rationale

Chalcones are generally
Water Insoluble ) ]
insoluble in water.[7]

Organic Solvents

Ethanol Soluble [41[8]
Methanol Soluble
Acetone Soluble [9]
Chloroform Soluble [7]
) Used in chromatography

Hexane Sparingly soluble )

elution systems.[10]

Used in chromatography
Ethyl Acetate Soluble

elution systems.[10]

Experimental Protocols

The primary method for synthesizing 4-Chlorobenzalacetophenone is the Claisen-Schmidt
condensation, a base-catalyzed aldol condensation between an appropriate benzaldehyde and
an acetophenone.

Synthesis via Claisen-Schmidt Condensation

This reaction involves the condensation of 4-chlorobenzaldehyde with acetophenone in the
presence of a base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).

Materials:

4-Chlorobenzaldehyde

Acetophenone

Sodium Hydroxide (NaOH)

Ethanol (95%)
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e Deionized Water
Protocol:

Prepare a solution of sodium hydroxide in a mixture of water and 95% ethanol in a flask
suitable for stirring and cooling.[11]

Cool the alkaline solution in an ice bath.

Add equimolar amounts of acetophenone and 4-chlorobenzaldehyde to the cooled solution
with continuous stirring. The temperature should be maintained, ideally around 25°C, to
prevent side reactions.[11]

Continue stirring for several hours until a solid product precipitates. The progress of the
reaction can be monitored using Thin-Layer Chromatography (TLC).[10]

Collect the crude product by vacuum filtration.

Wash the collected solid with cold water until the washings are neutral to litmus paper to
remove excess NaOH.[11]

Perform a final wash with a small amount of cold ethanol to remove unreacted starting
materials.[12]

Purify the crude product by recrystallization from a suitable solvent, typically hot ethanol.[8]
[11] The product is dissolved in a minimum amount of hot ethanol and allowed to cool slowly
to form crystals.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,
and allow them to air dry.[8]

Determine the melting point and perform spectroscopic analysis to confirm the structure and
purity of the final product.

A solvent-free variation of this protocol involves grinding the reactants (4" -chloroacetophenone
and benzaldehyde) with solid NaOH in a mortar and pestle, which forms a paste that solidifies
upon reaction completion.[8]
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Spectroscopic Characterization

The structure of 4-Chlorobenzalacetophenone is confirmed using various spectroscopic

techniques.

Table 3: Spectroscopic Data
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Technique

Characteristic Features

UV-Visible Spectroscopy

Chalcones typically exhibit two major absorption
bands. Band | (1t - 1t* transition of the cinnamoyl
system) appears around 340-370 nm, while
Band Il (1t - 1t* transition of the benzoyl system)
is observed between 220-280 nm.[2][13]

Infrared (IR) Spectroscopy

- C=0 stretch (ketone): A strong absorption
band for the a,B-unsaturated ketone is expected
around 1630-1660 cm~1.- C=C stretch (alkene):
A sharp band for the trans-alkene is expected
around 1580-1625 cm~1.- C-Cl stretch: A band
in the region of 1090-1100 cm~* and/or 700-850
cm~1* can indicate the C-Cl bond.- Aromatic C-H
and C=C stretches: Multiple bands

characteristic of the two aromatic rings.

1H NMR Spectroscopy

- Vinylic Protons (Ha, HB): Two doublets are
expected in the range of & 7.1-8.2 ppm. The
large coupling constant (J = 15-16 Hz) between
these protons is characteristic of a trans
configuration of the double bond.[13]- Aromatic
Protons: Complex multiplets in the aromatic
region (6 7.3—-8.1 ppm) corresponding to the

protons on the two phenyl rings.

13C NMR Spectroscopy

- Carbonyl Carbon (C=0): A signal is expected
in the downfield region, typically >190 ppm.-
Vinylic Carbons (Ca, CB): Signals expected
between & 120-145 ppm.- Aromatic Carbons:
Multiple signals in the aromatic region (& 125-
140 ppm), including the carbon attached to the

chlorine atom (ipso-carbon).

Mass Spectrometry

The mass spectrum will show a molecular ion
peak (M*) at m/z 242 and an M+2 peak at m/z
244 with an intensity ratio of approximately 3:1,

which is characteristic of the presence of a
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single chlorine atom due to the natural

abundance of the 3>Cl and 3’Cl isotopes.[1]

Biological Activity

Chalcones are a well-studied class of compounds with a broad spectrum of pharmacological
activities. Halogenated chalcones, including 4-Chlorobenzalacetophenone, have been
investigated for various biological effects.

o Antifungal and Antibacterial Activity: Many chalcone derivatives exhibit significant
antimicrobial properties.[4] Specifically, some halogenated benzalacetophenones have been
found to be active against fungi, although their antibacterial activity can be variable.[14]

» Anticancer and Anti-inflammatory Potential: The core chalcone structure is a scaffold found
in many compounds with reported anticancer, antioxidant, and anti-inflammatory activities.[4]
[15]

» Enzyme Inhibition: Certain chalcones have been identified as inhibitors of various enzymes
and modulators of cellular transport proteins, such as P-glycoprotein, which is involved in
multidrug resistance in cancer.[16]

Visualizations
Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 4-Chlorobenzalacetophenone.
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Logical Diagram: Spectroscopic Characterization
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Caption: Relationship between spectroscopic methods and structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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